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A growing body of evidence points to the protein p11, also known as S100A10, as a key player

in the pathophysiology of major depressive disorder (MDD).[1] Post-mortem studies on human

brain tissue have consistently revealed altered p11 expression in individuals with depression

compared to healthy controls, suggesting its potential as a biomarker and a target for novel

antidepressant therapies.[2][3][4] This guide provides a comprehensive comparison of p11

expression in depressed versus healthy human brains, supported by experimental data and

detailed methodologies for researchers, scientists, and drug development professionals.

Quantitative Comparison of p11 Expression
Multiple studies have quantified the differences in p11 protein and mRNA levels in various brain

regions implicated in depression. The data consistently show a reduction of p11 in the brains of

individuals with depression.
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Brain Region Measurement
Change in
Depressed vs.
Healthy Controls

Reference

Nucleus Accumbens Protein Significantly reduced [5]

Hippocampus mRNA Reduced [6]

Amygdala mRNA Reduced [6]

Frontal Cortex Protein & mRNA Decreased [7]

Dorsolateral Prefrontal

Cortex
Protein

No significant

difference
[8]

Anterior Cingulate

Gyrus
Protein & mRNA Decreased [7]

Note: Some studies have reported no significant differences in p11 expression.[9] This may be

attributed to factors such as the patients' antidepressant treatment status at the time of death,

as antidepressants are known to increase p11 expression.[3][9]

The p11 Signaling Pathway in Depression
The protein p11 is implicated in the amplification of serotonergic signaling.[1] It interacts with

serotonin receptors, specifically 5-HT1B and 5-HT4, and facilitates their localization to the cell

surface, thereby enhancing serotonin neurotransmission.[4][9] In depression, reduced p11

levels are thought to contribute to impaired serotonin signaling, a key feature of the disorder.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/figure/p11-expression-in-postmortem-human-NAcc-brain-tissue-A-Representative-Western-blot-of_fig4_47510047
https://pmc.ncbi.nlm.nih.gov/articles/PMC3933996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3933996/
https://www.researchgate.net/publication/308043013_Cell-_and_region-specific_expression_of_depression-related_protein_p11_S100a10_in_the_brain_Expression_of_depression-related_protein_P11
https://eprints.whiterose.ac.uk/id/eprint/131163/1/Identification%20of%20proteomic%20signatures%20associated%20with%20depression%20and%20psychotic%20depression%20in%20post-mortem%20brains%20from%20major%20depression%20patients.pdf
https://www.researchgate.net/publication/308043013_Cell-_and_region-specific_expression_of_depression-related_protein_p11_S100a10_in_the_brain_Expression_of_depression-related_protein_P11
https://pmc.ncbi.nlm.nih.gov/articles/PMC9570916/
https://xagena.it/news/medicinenews_net_news/480167897cc43b2fb914238f45d7dbbf.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9570916/
https://www.researchgate.net/publication/256425191_P11_and_its_role_in_depression_and_therapeutic_responses_to_antidepressants
https://www.pnas.org/doi/10.1073/pnas.1106103108
https://pmc.ncbi.nlm.nih.gov/articles/PMC9570916/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Neuron

Postsynaptic Neuron

Expression Levels

Serotonin
Vesicle SerotoninRelease

5-HT1B Receptor

Binds

5-HT4 Receptor

Binds

p11 (S100A10)

Increases surface expression

Increases surface expression

Downstream
Signaling

Healthy Brain:
Normal p11

Depressed Brain:
Decreased p11

Click to download full resolution via product page

Caption: Serotonin signaling pathway involving p11.

Experimental Protocols
The following outlines the typical methodologies employed in studies comparing p11

expression in post-mortem human brain tissue.

Tissue Acquisition and Preparation
Source: Post-mortem brain tissue is obtained from brain banks, such as the Douglas-Bell

Canada Brain Bank.[10] Samples are collected from individuals diagnosed with major

depressive disorder and from healthy controls with no history of psychiatric illness.
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Dissection: Specific brain regions of interest (e.g., nucleus accumbens, prefrontal cortex,

hippocampus) are dissected.

Storage: Tissue samples are typically flash-frozen and stored at -80°C until further

processing.

Protein Expression Analysis (Western Blotting)
Homogenization: Brain tissue is homogenized in a lysis buffer to extract total proteins.

Quantification: The total protein concentration is determined using a standard assay (e.g.,

BCA protein assay).

SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl

sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a

polyvinylidene difluoride (PVDF) membrane.[11]

Immunoblotting: The membrane is incubated with a primary antibody specific for p11 (e.g.,

mouse anti-human p11 antibody).[11] This is followed by incubation with a secondary

antibody conjugated to an enzyme (e.g., horseradish peroxidase).

Detection and Quantification: The protein bands are visualized using an enhanced

chemiluminescence detection system.[11] The intensity of the bands is quantified using

densitometry software, and p11 levels are normalized to a loading control protein (e.g., actin

or GAPDH).[11][12]

mRNA Expression Analysis (Quantitative PCR - qPCR)
RNA Extraction: Total RNA is extracted from brain tissue using a suitable kit.

cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA)

using a reverse transcriptase enzyme.[11]

qPCR: Real-time qPCR is performed using specific primers for the p11 gene (S100A10) and

a reference gene (e.g., GAPDH or RPL13A) for normalization.[9][11]

Data Analysis: The relative expression of p11 mRNA is calculated using the comparative Ct

(ΔΔCt) method.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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